Cas no 6285-05-8 (4'-Chloropropiophenone)

• Product Name: 4'-Chloropropiophenone
• CAS No: 6285-05-8
• MF: C₉H₉ClO
• MW: 168.620161771774
• MDL: MFCD00000626
• CID: 46574
• PubChem ID: 22697
• Update Time: 2025-11-02

4'-Chloropropiophenone Chemical and Physical Properties

Names and Identifiers

• 4'-Chloropropiophenone
• 1-(4-chlorophenyl)-1-propanon
• 4’-chloro-propiophenon
• chloropropiophenone
• Ethyl p-chlorophenyl ketone
• p-chloro-propiophenon
• Propiophenone, 4'-chloro-
• Propiophenone, p-chloro-
• USAF ek-5296
• 1-(4-CHLORO-PHENYL)-PROPAN-1-ONE
• 4-Chloropropiophenone
• p-Chloropropiophenone
• 1-(4-chlorophenyl)propan-1-one
• 4-Chlorophenyl Ethyl Ketone
• 1-(4-Chlorophenyl)-1-propanone
• 1-Propanone, 1-(4-chlorophenyl)-
• Ethyl 4-chlorophenyl ketone
• 26AY8WJA1E
• ADCYRBXQAJXJTD-UHFFFAOYSA-N
• NSC5600
• 4`-Chloropropiophenone
• 4\\'-Chloropropiophenone
• WLN: GR DV2
• DSSTox_RI
• EN300-20251
• MFCD00000626
• NCGC00257311-01
• NSC 5600
• DTXCID9028178
• SCHEMBL196299
• S12307
• STR03376
• Q27254084
• 1-(4-chlorophenyl)propane-1-one
• CAS-6285-05-8
• UNII-26AY8WJA1E
• 1-(4-chloropenyl)propan-1-one
• CS-W016035
• 4 inverted exclamation marka-Chloropropiophenone
• 4 inverted exclamation mark -Chloropropiophenone
• 4'-Chloropropiophenone, 98%
• 6285-05-8
• C1616
• 4'-CHLOROPROPIOPHENON
• 4-07-00-00683 (Beilstein Handbook Reference)
• NS00015734
• SY002144
• F0001-1697
• AKOS000120501
• Tox21_303381
• AI3-23870
• BB 0221155
• Z104477486
• FT-0618257
• CHEMBL2251218
• EINECS 228-511-6
• W-104951
• DTXSID1048203
• NSC-5600
• BRN 1100638
• STK397560

• MDL： MFCD00000626
• Inchi： 1S/C9H9ClO/c1-2-9(11)7-3-5-8(10)6-4-7/h3-6H,2H2,1H3
• InChI Key： ADCYRBXQAJXJTD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CC)=O
• BRN： 1100638

Computed Properties

• Exact Mass: 168.03400
• Monoisotopic Mass: 168.0341926 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• Molecular Weight: 168.62
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: White crystals
• Density: 1.151
• Melting Point: 34.0 to 37.0 deg-C
• Boiling Point: 152°C/30mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: 1.5325-1.5345
• Water Partition Coefficient: Insoluble
• PSA: 17.07000
• LogP: 2.93270
• Solubility: Not determined

4'-Chloropropiophenone Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• RTECS：UG9275000
• Hazardous Material Identification：
• PackingGroup：II
• TSCA：Yes
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38
• Packing Group：II
• Safety Term：S26;S37/39
• Packing Group：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 4'-Chloropropiophenone

4'-Chloropropiophenone (CAS No. 6285-05-8): A Versatile Chemical Intermediate with Broad Applications

4'-Chloropropiophenone (CAS No. 6285-05-8) is an important organic compound widely used in pharmaceutical synthesis, fragrance production, and specialty chemical manufacturing. This aromatic ketone, also known as p-chloropropiophenone, has gained significant attention in recent years due to its versatile chemical properties and applications across multiple industries.

The molecular structure of 4'-chloropropiophenone features a propiophenone backbone with a chlorine substituent at the para position. This specific arrangement contributes to its unique reactivity pattern, making it valuable for various synthetic transformations. Researchers and manufacturers frequently search for "4'-chloropropiophenone synthesis" and "6285-05-8 applications" as they explore its potential in different chemical processes.

In the pharmaceutical sector, 4'-chloropropiophenone serves as a key intermediate for the production of several therapeutic compounds. Its structural features allow for efficient modification into more complex molecules through reactions like reduction, halogenation, or condensation. Recent studies have investigated its potential in developing new drug candidates, particularly in central nervous system (CNS) research, which aligns with current trends in neurological drug development.

The fragrance industry utilizes p-chloropropiophenone as a building block for synthetic musk compounds and other aromatic substances. Its ability to impart specific olfactory characteristics makes it valuable in creating unique scent profiles. With growing consumer interest in customized fragrances, searches for "4'-chloropropiophenone in perfumery" have increased significantly in cosmetic chemistry forums.

From a chemical perspective, 4'-chloropropiophenone (CAS 6285-05-8) demonstrates interesting physical properties. It typically appears as a white to off-white crystalline powder with a characteristic aromatic odor. The compound shows moderate solubility in organic solvents like ethanol, methanol, and acetone, while being less soluble in water. These properties influence its handling and application in various industrial processes.

Recent advancements in green chemistry have sparked interest in more sustainable production methods for 4'-chloropropiophenone. Researchers are exploring catalytic processes and alternative synthetic routes that reduce environmental impact while maintaining high yields. This aligns with the chemical industry's focus on sustainable development and answers frequent search queries about "eco-friendly synthesis of 6285-05-8".

Quality control of 4'-chloropropiophenone involves rigorous analytical testing, including HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the purity standards required for pharmaceutical and specialty chemical applications. The analytical data also helps address common questions about "4'-chloropropiophenone purity analysis" and "6285-05-8 specification standards".

In material science, p-chloropropiophenone has found applications as a precursor for advanced polymers and specialty coatings. Its aromatic structure and reactive carbonyl group make it suitable for creating novel polymeric materials with specific thermal and mechanical properties. This application area has grown significantly, responding to industry demands for high-performance materials.

The global market for 4'-chloropropiophenone (CAS 6285-05-8) has shown steady growth, driven by increasing demand from pharmaceutical and specialty chemical sectors. Market analysts frequently track "4'-chloropropiophenone price trends" and "6285-05-8 suppliers" as indicators of industry dynamics. Regional production capacities and regulatory environments significantly influence market availability and pricing.

Storage and handling of 4'-chloropropiophenone require standard chemical safety precautions. The compound should be kept in tightly sealed containers, protected from light and moisture, at controlled temperatures. Proper handling procedures address common concerns about "4'-chloropropiophenone stability" and "6285-05-8 storage conditions" frequently searched by laboratory personnel.

Future research directions for 4'-chloropropiophenone include exploring its potential in asymmetric synthesis and chiral chemistry. The compound's structure offers opportunities for developing stereoselective transformations, which could lead to novel applications in pharmaceutical synthesis. These developments respond to the growing interest in "chiral derivatives of 4'-chloropropiophenone" within academic and industrial research communities.

Regulatory compliance remains an important consideration for p-chloropropiophenone manufacturers and users. While the compound has diverse applications, proper documentation and adherence to regional chemical regulations ensure its responsible use. This aspect addresses frequent queries about "4'-chloropropiophenone regulatory status" from quality assurance professionals.

In conclusion, 4'-chloropropiophenone (CAS No. 6285-05-8) continues to be a valuable chemical intermediate with expanding applications across multiple industries. Its unique chemical properties, combined with ongoing research into new applications and synthetic methods, ensure its continued relevance in chemical manufacturing and pharmaceutical development.